Cas no 10398-63-7 (Phenol,2,2'-thiazolo[5,4-d]thiazole-2,5-diylbis- (9CI))

Phenol,2,2'-thiazolo[5,4-d]thiazole-2,5-diylbis- (9CI) structure
10398-63-7 structure
Product Name:Phenol,2,2'-thiazolo[5,4-d]thiazole-2,5-diylbis- (9CI)
CAS No:10398-63-7
MF:C16H10N2O2S2
MW:326.392800807953
CID:166144
PubChem ID:240921
Update Time:2025-04-19

Phenol,2,2'-thiazolo[5,4-d]thiazole-2,5-diylbis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phenol,2,2'-thiazolo[5,4-d]thiazole-2,5-diylbis- (9CI)
    • (6Z)-6-[(5E)-5-(6-oxocyclohexa-2,4-dien-1-ylidene)-3,6-dihydro-[1,3]thiazolo[5,4-d][1,3]thiazol-2-ylidene]cyclohexa-2,4-dien-1-one
    • NSC 47895
    • Phenol,2,2'-thiazolo[5,4-d]thiazole-2,5-diyldi- (7CI,8CI)
    • Thiazolo[5,4-d]thiazole,phenol deriv.
    • SRSPQANHRYSNLD-UHFFFAOYSA-N
    • 2,5-bis(o-hydroxyphenyl)thiazolo[5,4-d]thiazole
    • AKOS024327717
    • 2,5-Bis(2-hydroxyphenyl)thiazolo[5,4-d]thiazole
    • Phenol, 2,2'-thiazolo[5,4-d]thiazole-2,5-diylbis-
    • JNQ7AK2TSK
    • DTXSID70908701
    • 2,2'-(1,3)Thiazolo(5,4-d)(1,3)thiazole-2,5-diyldiphenol
    • Phenol, 2,2'-thiazolo[5,4-d]thiazole-2,5-diyldi-
    • NSC47895
    • 2-[5-(2-hydroxyphenyl)thiazolo[5,4-d]thiazol-2-yl]phenol
    • SCHEMBL9313715
    • NSC-47895
    • 2,2'-([1,3]Thiazolo[5,4-d][1,3]thiazole-2,5-diyl)diphenol
    • CHEMBL578496
    • 10398-63-7
    • 2,2'-(THIAZOLO[5,4-D]THIAZOLE-2,5-DIYL)DIPHENOL
    • 2,2'-Thiazolo[5,4-d]thiazole-2,5-diylbis[phenol]
    • 2,5-Bis(2-hydroxyphenyl)-thiazolo[5,4-d]thiazole
    • GNF-Pf-2084
    • 2,2'-[1,3]Thiazolo[5,4-d][1,3]thiazole-2,5-diyldiphenol
    • Inchi: 1S/C16H10N2O2S2/c19-11-7-3-1-5-9(11)13-17-15-16(21-13)18-14(22-15)10-6-2-4-8-12(10)20/h1-8,19-20H
    • InChI Key: SRSPQANHRYSNLD-UHFFFAOYSA-N
    • SMILES: S1C(C2C=CC=CC=2O)=NC2=C1N=C(C1C=CC=CC=1O)S2

Computed Properties

  • Exact Mass: 326.01836991g/mol
  • Monoisotopic Mass: 326.01836991g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 123Ų
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